Cas no 2137739-36-5 (Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate)

• Product Name: Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate
• CAS No: 2137739-36-5
• MF: C₇H₁₂F₃NO₃
• MW: 215.170292854309
• CID: 6546937
• PubChem ID: 165452026
• Update Time: 2025-06-10

Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2137739-36-5
• methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate
• EN300-737844
• Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate

• Inchi： 1S/C7H12F3NO3/c1-3-11-4-6(13,5(12)14-2)7(8,9)10/h11,13H,3-4H2,1-2H3
• InChI Key： AQQVSEYNURAMFM-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)(CNCC)O)(F)F

Computed Properties

• Exact Mass: 215.07692773g/mol
• Monoisotopic Mass: 215.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Additional information on Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate

Recent Advances in the Study of Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate (CAS: 2137739-36-5)

Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate (CAS: 2137739-36-5) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of a trifluoromethyl group and a hydroxyl moiety, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have focused on its synthetic routes, biological activities, and applications in the development of novel therapeutics.

The synthesis of Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate has been optimized in recent years to improve yield and purity. A study published in the Journal of Fluorine Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis method using chiral ligands, achieving high enantioselectivity (up to 98% ee). This advancement is critical for the production of enantiomerically pure compounds, which are often required for pharmaceutical applications. The study also highlighted the compound's stability under various conditions, making it a versatile building block for further chemical modifications.

In terms of biological activity, Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate has shown promise as a modulator of enzyme function. Research published in Bioorganic & Medicinal Chemistry Letters (2022) reported its inhibitory effects on certain serine hydrolases, which are implicated in inflammatory and neurodegenerative diseases. The trifluoromethyl group was found to enhance binding affinity to the enzyme active site, while the hydroxyl group facilitated hydrogen bonding interactions. These findings suggest potential applications in the design of enzyme inhibitors for therapeutic use.

Another area of interest is the compound's role in prodrug development. A recent study in Molecular Pharmaceutics (2023) explored its use as a prodrug moiety for improving the bioavailability of poorly soluble drugs. The researchers demonstrated that conjugation of Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate to a model drug resulted in enhanced solubility and controlled release properties. This approach could be particularly valuable for oral drug formulations, addressing a common challenge in drug delivery.

Despite these promising developments, challenges remain in the widespread application of Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate. For instance, its metabolic stability and potential toxicity profiles require further investigation. A preclinical study published in Toxicology Reports (2023) raised concerns about the compound's accumulation in certain tissues, highlighting the need for detailed pharmacokinetic and safety assessments. Future research should focus on addressing these limitations while exploring new therapeutic avenues.

In conclusion, Methyl 3-(ethylamino)-2-hydroxy-2-(trifluoromethyl)propanoate (CAS: 2137739-36-5) represents a valuable scaffold in chemical biology and drug discovery. Recent advances in its synthesis, biological activity, and prodrug applications underscore its potential, but further studies are needed to fully realize its therapeutic benefits. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound.